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Abstract
This technical guide provides a comprehensive overview of the known physicochemical

properties of the novel compound 2-(4-Isopropylbenzoyl)-3-methylpyridine. Due to the

limited availability of direct experimental data for this specific molecule, this document compiles

predicted data from closely related analogs and outlines a potential synthetic pathway based

on established chemical literature. The guide is intended to serve as a foundational resource

for researchers and professionals in drug discovery and development, offering insights into the

compound's characteristics and methodologies for its potential synthesis and characterization.

All quantitative data is presented in structured tables, and a conceptual experimental workflow

is visualized using the DOT language.

Introduction
2-(4-Isopropylbenzoyl)-3-methylpyridine is an aromatic ketone featuring a pyridine ring

substituted at the 2-position with a 4-isopropylbenzoyl group and at the 3-position with a methyl

group. Its structural motifs, particularly the aroylpyridine core, are of significant interest in

medicinal chemistry. Compounds with similar structures have been investigated for their

potential biological activities, including applications in central nervous system (CNS) disorders.
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This guide aims to consolidate the available information and provide a predictive profile of its

physicochemical properties to aid in further research and development.

Physicochemical Properties
Direct experimental data for 2-(4-Isopropylbenzoyl)-3-methylpyridine is not readily available

in public databases. However, data for a structurally similar compound, (4-Isopropylphenyl)

(pyridin-4-yl)methanone (CAS 59776-91-9), which lacks the 3-methyl group and has the aroyl

group at a different position, can provide some initial estimations. It is crucial to note that these

are predicted values for an analog and may differ from the experimental values of the target

compound.

Table 1: Predicted Physicochemical Properties of (4-Isopropylphenyl)(pyridin-4-yl)methanone

(CAS 59776-91-9)[1][2][3]

Property Value Source

Molecular Formula C₁₅H₁₅NO ChemScene[1]

Molecular Weight 225.29 g/mol ChemScene[1]

Boiling Point 355.0 ± 25.0 °C ChemicalBook[3]

Density 1.068 ± 0.06 g/cm³ ChemicalBook[3]

Topological Polar Surface Area

(TPSA)
29.96 Å² ChemScene[1]

LogP 3.436 ChemScene[1]

Hydrogen Bond Acceptors 2 ChemScene[1]

Hydrogen Bond Donors 0 ChemScene[1]

Rotatable Bonds 3 ChemScene[1]

Synthesis and Experimental Protocols
A definitive experimental protocol for the synthesis of 2-(4-Isopropylbenzoyl)-3-
methylpyridine has not been identified in the reviewed literature. However, a plausible

synthetic route can be conceptualized based on the synthesis of related aroylpyridines. A
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relevant study in the Journal of Medicinal Chemistry describes the synthesis of aromatic ring-

substituted methylphenidate analogs, which involves the alkylation of a substituted pyridine

with a phenylacetonitrile derivative, followed by hydrolysis and further transformations[4].

A potential synthetic workflow for 2-(4-Isopropylbenzoyl)-3-methylpyridine could involve a

Grignard reaction between a 3-methyl-2-cyanopyridine derivative and a 4-

isopropylphenylmagnesium bromide, followed by hydrolysis of the resulting imine.

Conceptual Experimental Workflow
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Conceptual Synthesis of 2-(4-Isopropylbenzoyl)-3-methylpyridine
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Caption: Conceptual workflow for the synthesis of 2-(4-Isopropylbenzoyl)-3-methylpyridine.
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Potential Biological Activity and Signaling Pathways
Direct studies on the biological activity of 2-(4-Isopropylbenzoyl)-3-methylpyridine are not

available. However, the structural analog (4-Isopropylphenyl)(pyridin-4-yl)methanone is

suggested to be a key intermediate in the development of pharmaceuticals for central nervous

system disorders[2].

Furthermore, structurally related compounds, such as the methylphenidate analogs discussed

in the Journal of Medicinal Chemistry, are known to interact with the dopamine transporter

(DAT)[4][5]. This suggests that 2-(4-Isopropylbenzoyl)-3-methylpyridine could potentially

exhibit activity at monoamine transporters, though this remains speculative without direct

experimental evidence.

The general class of 2-aroylpyridines has been explored for various biological activities,

including antibacterial properties. For instance, certain 2-arylimino-3-pyridin-thiazolineone

derivatives have shown activity against S. epidermidis and MRSA[6].

Potential Signaling Pathway Interaction
Given the structural similarity to compounds targeting the dopamine transporter, a hypothetical

interaction with the dopamine signaling pathway can be considered.
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Hypothesized Interaction with Dopamine Signaling
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Caption: Hypothesized modulation of the dopamine signaling pathway.

Conclusion
2-(4-Isopropylbenzoyl)-3-methylpyridine represents a novel chemical entity with limited

direct experimental data. This guide has provided a summary of predicted physicochemical

properties based on a close structural analog and has outlined a potential synthetic route. The

structural relationship to compounds with known neurological activity suggests that this

molecule may be a candidate for investigation in the context of CNS disorders. Further
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experimental work is necessary to validate these predictions and to fully characterize the

physicochemical properties and biological activities of this compound. This document serves as

a starting point for researchers interested in exploring the potential of 2-(4-
Isopropylbenzoyl)-3-methylpyridine in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. (4-Isopropylphenyl)(pyridin-4-yl)methanone [myskinrecipes.com]

3. (4-isopropylphenyl)(pyridin-4-yl)methanone CAS#: 59776-91-9 [m.chemicalbook.com]

4. pubs.acs.org [pubs.acs.org]

5. pubs.acs.org [pubs.acs.org]

6. Synthesis and biological evaluation of 2-arylimino-3-pyridin-thiazolineone derivatives as
antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 2-(4-Isopropylbenzoyl)-3-methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1392020#physicochemical-properties-of-2-4-
isopropylbenzoyl-3-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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